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Get Quote

RTI-111, also known as Dichloropane, is a stimulant of the phenyltropane class. It acts as a serotonin—

norepinephrine—dopamine reuptake inhibitor (SNDRI) [1]. The table below summarizes its key affinity

data and how it compares to cocaine.

. . Source /
Property RTI-111 (Dichloropane) Cocaine
Reference
Chemical Class Phenyltropane Phenyltropane (Tropane  [1] [2]
ester)

Primary Mechanism SNDRI (Triple Reuptake SNDRI (Triple Reuptake  [1]

Inhibitor) Inhibitor)
IC50 for DAT (nM) 0.79 £ 0.09 89+4.8 [1][2]
IC50 for SERT (nM) 3.13+0.36 1045 + 89 [1][2]
IC50 for NET (nM) 17.96 £ 0.85 3298 + 293 [1][2]

Onset & Duration

Reinforcing Efficacy

Slower onset, longer duration

than cocaine

Serves as a positive
reinforcer

Rapid onset, shorter
duration

Serves as a positive
reinforcer (benchmark)

[1] [3]

[3] [4]
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Property

Interaction with
Methamphetamine

RTI-111 (Dichloropane)

Increases behavioral potency  ---
of methamphetamine

Source /

Cocaine

Reference

[3] [4]

Reinforcing Efficacy: Key Experimental Data

The reinforcing effects of RTI-111 have been primarily studied in animal models. The data indicates it has

significant abuse potential.

Behavioral Measure

Experimental Finding for RTI-111

Implication

Self-Administration

Drug Discrimination

Interaction with
Methamphetamine

Was self-administered by rhesus
monkeys under a Fixed-Ratio 25 (FR
25) schedule [3] [4].

Substituted fully for amphetamine in
monkeys trained to discriminate
amphetamine from saline [3] [4].

Pretreatment with RTI-111 shifted the
methamphetamine self-administration
dose-response function down and to
the left [3] [4].

Detailed Experimental Protocols

For researchers aiming to replicate or understand these studies, here are the methodologies used in the key

experiments.

Self-Administration Protocol (Progressive-Ratio & FR Schedules)

Functions as a positive
reinforcer; animals will work to
receive the drug.

Produces interoceptive effects
similar to those of classic
stimulants like amphetamine.

Potentiates (increases) the
behavioral effects of
methamphetamine, rather than
blocking them.
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This protocol assesses a drug's rewarding value by measuring the effort an animal will expend to receive it

[3] [4].

e Subjects: Rhesus monkeys.

e Apparatus: Standard primate chairs within sound-attenuating chambers.

¢ Training: Animals are trained to self-administer a drug (e.g., methamphetamine) intravenously.

e Progressive-Ratio (PR) Schedule: In this paradigm, the response requirement for each subsequent
drug injection increases. The final completed response requirement (the "break point") measures the
drug's reinforcing strength.

¢ Fixed-Ratio (FR) Schedule: The response requirement for each drug injection is fixed. This is used
to establish stable self-administration behavior.

e Testing RTI-111:

o As a pretreatment: RTI-111 was injected intramuscularly 15 minutes before methamphetamine
self-administration sessions under a PR schedule to study its interaction effects.

o As a reinforcer: RTI-111 was made available for self-administration under an FR 25 schedule
to test if it would maintain drug-taking behavior.

Drug Discrimination Protocol

This protocol assesses whether animals perceive the effects of a test drug as being similar to a known

training drug [3] [4].

e Subjects: Rhesus monkeys.

e Training: Monkeys are trained to discriminate a dose of (+)-amphetamine (administered
intragastrically) from saline.

¢ Procedure: In experimental sessions, monkeys are presented with two levers. Responding on one
lever is reinforced after amphetamine administration, and responding on the other is reinforced after
saline administration.

e Testing: Various doses of RTI-111, methamphetamine, or their combinations are administered
instead of the training drug. The percentage of responses on the drug-appropriate lever is measured.
If a test drug produces >90% responding on the drug lever, it is considered to have fully substituted
for (i.e., produced effects similar to) amphetamine.

Signaling Pathway Context

While the provided search results do not contain a specific signaling pathway diagram for RTI-111, they

explain that stimulants like RTI-111 exert their primary effects not through a classic protein-based signaling
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cascade, but through direct interaction with monoamine transporters on the cell membrane [5]. The following

diagram illustrates this fundamental mechanism of action.
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Knowledge Gaps and Further Research

It is important to note a key limitation in the available information. The search results provide no specific
data on RTI-111-d3, which is likely a deuterated analog of RTI-111. Deuterium substitution is a strategy
used in drug development to potentially alter a compound's metabolic profile and pharmacokinetics without

significantly changing its primary pharmacology.
To find information on RTI-111-d3, you may need to search specialized databases:

e Patent Literature: Search the USPTO, Google Patents, or WIPO databases for documents related to
deuterated phenyltropanes.

e Chemical Vendor Catalogs: Companies that specialize in deuterated compounds for research may
list RTI-111-d3 and provide basic analytical data.

¢ Metabolic Studies: Look for scientific papers specifically investigating the metabolism and
pharmacokinetics of RTI-111 and its analogs.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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